4-Hydroxy-7-(p-tolyloxy)isobenzofuran-1,3-dione

• CAS: 89450-87-3
• Molecular Formula: C15H10O5
• Molecular Weight: 270.24 g/mol
• SMILES: CC1=CC=C(C=C1)OC2=C3C(=C(C=C2)O)C(=O)OC3=O
• InChI: InChI=1S/C15H10O5/c1-8-2-4-9(5-3-8)19-11-7-6-10(16)12-13(11)15(18)20-14(12)17/h2-7,16H,1H3
• InChIKey: CTCLOEKAKXMMJH-UHFFFAOYSA-N

4-Hydroxy-7-(p-tolyloxy)isobenzofuran-1,3-dione (CAS 89450-87-3, molecular formula C₁₅H₁₀O₅, exact mass 270.05300 Da) is a heterocyclic building block that combines an isobenzofuran-1,3-dione (phthalic anhydride) core with a 4-hydroxy substituent and a 7-(p-tolyloxy) aryl ether group. Its topological polar surface area (TPSA) is 72.83 Ų and its consensus LogP is 2.80, reflecting a balanced polarity profile that distinguishes it from simpler phthalic anhydride derivatives.

4-Hydroxy-7-(p-tolyloxy)isobenzofuran-1,3-dione (CAS 89450-87-3) – Procurement-Relevant Structural Identity and Core Properties

4-Hydroxy-7-(p-tolyloxy)isobenzofuran-1,3-dione (CAS 89450-87-3, molecular formula C₁₅H₁₀O₅, exact mass 270.05300 Da) is a heterocyclic building block that combines an isobenzofuran-1,3-dione (phthalic anhydride) core with a 4-hydroxy substituent and a 7-(p-tolyloxy) aryl ether group . Its topological polar surface area (TPSA) is 72.83 Ų and its consensus LogP is 2.80, reflecting a balanced polarity profile that distinguishes it from simpler phthalic anhydride derivatives . The compound is typically supplied at 97% purity with batch-specific analytical documentation including NMR, HPLC, and GC .

Why 4-Hydroxy-7-(p-tolyloxy)isobenzofuran-1,3-dione Cannot Be Replaced by Generic Isobenzofuran-1,3-dione Analogs for Structure-Dependent Applications

Generic substitution within the isobenzofuran-1,3-dione class fails because the target compound uniquely positions a hydrogen-bond-donating hydroxyl group para to a lipophilic p-tolyloxy ether on the phthalic anhydride scaffold. The 4-hydroxy-7-(p-tolyloxy) substitution pattern simultaneously provides (i) a reactive anhydride for condensation or acylation, (ii) a phenolic -OH for further etherification or esterification, and (iii) a p-tolyloxy group that modulates electronic and steric properties without eliminating the hydroxyl donor . Closest analogs—such as 4-(p-tolyloxy)isobenzofuran-1,3-dione (CAS 63181-77-1, 0 H-bond donors, Mᵣ 254.24) and 4-hydroxyphthalic anhydride (CAS 27550-59-0, Mᵣ 164.11)—each lack one of these three functional elements, resulting in fundamentally different reactivity profiles, solubility characteristics, and downstream polymer or bioconjugate architectures .

Quantitative Differentiation Evidence for 4-Hydroxy-7-(p-tolyloxy)isobenzofuran-1,3-dione Relative to Closest Analogs

Hydrogen-Bond Donor Count: A Single -OH Group Distinguishes Reactivity from the Non-Hydroxylated Analog

The target compound possesses one hydrogen-bond donor (the 4-hydroxy group), whereas its closest structural analog, 4-(p-tolyloxy)isobenzofuran-1,3-dione (CAS 63181-77-1), lacks any H-bond donor . This difference is critical for applications requiring hydrogen-bond-mediated molecular recognition, solubility in protic solvents, or covalent derivatization via the phenolic oxygen . The hydroxyl group also increases topological polar surface area (TPSA: 72.83 Ų vs. ∼52.6 Ų for the non-hydroxylated analog), enhancing aqueous compatibility without the need for ionizable groups .

Evidence Dimension	Hydrogen-bond donor count
Target Compound Data	1 H-bond donor (4-hydroxy group)
Comparator Or Baseline	4-(p-Tolyloxy)isobenzofuran-1,3-dione (CAS 63181-77-1): 0 H-bond donors
Quantified Difference	1 vs. 0 H-bond donors; TPSA: 72.83 Ų vs. ~52.6 Ų
Conditions	Predicted physicochemical properties based on 2D structure; TPSA calculated via fragment-based method (Chemsrc / chemical database values)

Why This Matters

The presence of a single H-bond donor directly enables etherification, esterification, and polymer end-capping strategies that are unavailable with the non-hydroxylated analog.

Lipophilicity Tuning: Target Compound Occupies a LogP Window Between Overly Polar and Highly Lipophilic Analogs

The consensus LogP of the target compound is 2.80, positioning it in a moderate lipophilicity range . In contrast, 4-hydroxyphthalic anhydride (CAS 27550-59-0) has a LogP of 0.70, making it substantially more polar and potentially less membrane-permeable . At the other extreme, 5-(benzyloxy)isobenzofuran-1,3-dione (CAS 5840-65-3) exhibits a LogP of approximately 3.3–4.2, which is 0.5–1.4 log units higher . The intermediate LogP of the target compound offers a balanced profile for applications requiring both organic-phase reactivity and some degree of aqueous solubility.

Evidence Dimension	Partition coefficient (LogP)
Target Compound Data	Consensus LogP = 2.80
Comparator Or Baseline	4-Hydroxyphthalic anhydride: LogP = 0.70; 5-(Benzyloxy)isobenzofuran-1,3-dione: LogP = 3.3–4.2
Quantified Difference	ΔLogP ≈ +2.1 vs. 4-hydroxyphthalic anhydride; ΔLogP ≈ -0.5 to -1.4 vs. 5-(benzyloxy) analog
Conditions	LogP values from public chemical databases (Chemsrc, Chem960); calculated via consensus fragment-based method

Why This Matters

A LogP of ~2.8 is often considered optimal for passive membrane permeability in cell-based assays, making this compound a superior choice over highly polar or excessively lipophilic alternatives for biological probe design.

Molecular Size and Functional Complexity: Advantage for Stepwise Derivatization Over Simple Hydroxyphthalic Anhydride

With a molecular weight of 270.24 g·mol⁻¹ and five oxygen atoms distributed across anhydride, hydroxyl, and aryl ether functionalities, the target compound provides three chemically distinct reactive handles . By comparison, 4-hydroxyphthalic anhydride (Mᵣ 164.11 g·mol⁻¹, four oxygen atoms) offers only the anhydride and a single hydroxyl group, lacking the aryl ether extension that can pre-organize monomer geometry or modulate electronic density on the aromatic ring . The higher molecular complexity of 4-hydroxy-7-(p-tolyloxy)isobenzofuran-1,3-dione directly translates into greater diversity of achievable polymer backbone architectures when used as a mono-anhydride or after conversion to a dianhydride monomer [1].

Evidence Dimension	Molecular weight and functional group count
Target Compound Data	Mᵣ = 270.24 g·mol⁻¹; 5 oxygen atoms (anhydride + phenolic -OH + aryl ether)
Comparator Or Baseline	4-Hydroxyphthalic anhydride: Mᵣ = 164.11 g·mol⁻¹; 4 oxygen atoms (anhydride + phenolic -OH only)
Quantified Difference	ΔMᵣ = +106.13 g·mol⁻¹; +1 oxygen atom (aryl ether); spatial extension of ca. 5.5 Å from the p-tolyloxy group
Conditions	Molecular formulae: C₁₅H₁₀O₅ vs. C₈H₄O₄; data from vendor and database entries

Why This Matters

The additional aryl ether moiety pre-extends the monomer unit, which can be exploited to tune inter-chain spacing in condensation polymers without requiring a separate co-monomer.

• [1] Yang, C.-P., & Hsiao, S.-H. (1990). Synthesis and characterization of aromatic dianhydrides and polyesterimides derived from 4-hydroxyphthalic anhydride. Journal of Polymer Science Part A: Polymer Chemistry, 28(4), 871–884. Retrieved from https://www.semanticscholar.org/paper/Synthesis-and-characterization-of-aromatic-derived-Yang-Hsiao/ View Source

Purity and Analytical Documentation: Batch-Level Traceability Supports Reproducible Procurement

The target compound is commercially supplied at a standard purity of 97%, with batch-specific certificates of analysis including NMR, HPLC, and GC data . In contrast, many close analogs, such as 5-(benzyloxy)isobenzofuran-1,3-dione (CAS 5840-65-3) and 3-(p-tolyloxy)phthalic acid (CAS 63181-80-6), are frequently listed without standardized purity guarantees or comprehensive analytical documentation across major vendor catalogs . Procurement of 4-hydroxy-7-(p-tolyloxy)isobenzofuran-1,3-dione from documented sources therefore reduces the risk of batch-to-batch variability in research settings where contaminant profiles or isomeric purity could affect synthetic outcomes.

Evidence Dimension	Standard commercial purity and analytical documentation
Target Compound Data	97% purity; batch-specific NMR, HPLC, GC certificates available
Comparator Or Baseline	5-(Benzyloxy)isobenzofuran-1,3-dione: purity not consistently reported; analog 3-(p-tolyloxy)phthalic acid: variable documentation
Quantified Difference	97% vs. unreported or variable purity; documented multi-method characterization vs. limited or absent certificates
Conditions	Vendor product pages and catalog listings (Bidepharm, Chemsrc, ChemicalBook)

Why This Matters

Reproducible procurement with verified purity and characterization data is essential for publication-quality research and scale-up feasibility assessments.

Evidence-Backed Application Scenarios for 4-Hydroxy-7-(p-tolyloxy)isobenzofuran-1,3-dione (CAS 89450-87-3)

Asymmetric Dianhydride Monomer for Tailored Polyesterimide Synthesis

The target compound can be converted to an aromatic ester-containing dianhydride by reacting the 4-hydroxy group with trimellitic anhydride monoacid chloride or arylene diacid chlorides, following the established methodology for 4-hydroxyphthalic anhydride [1]. The resulting dianhydride carries the p-tolyloxy substituent, which provides steric bulk and altered electronic character compared to dianhydrides derived from unsubstituted 4-hydroxyphthalic anhydride. Polyesterimides prepared from such dianhydrides and aromatic diamines are candidates for high-temperature coatings and flexible electronics substrates [2].

Phenolic -OH as a Conjugation Handle for Bioconjugate and Probe Synthesis

The single phenolic hydroxyl group can be selectively derivatized (e.g., with biotin-NHS, fluorophores, or PEG chains) while leaving the anhydride moiety intact for subsequent coupling to amine-containing biomolecules [1]. This orthogonal reactivity pattern is not available with non-hydroxylated analogs such as 4-(p-tolyloxy)isobenzofuran-1,3-dione, which require more forcing conditions for any further functionalization beyond anhydride ring-opening [2].

Intermediate-LogP Scaffold for Cell-Based Assay Probe Design

With a consensus LogP of 2.80—compared to 0.70 for 4-hydroxyphthalic anhydride and 3.3–4.2 for benzyloxy analogs [1]—this compound occupies the lipophilicity range empirically associated with favorable passive membrane permeability in cell-based assays. Researchers designing activity-based probes or fluorescent sensors that must cross cell membranes can use this scaffold as a starting architecture with a pre-optimized lipophilicity profile, reducing the need for extensive analog synthesis [2].

Curing Agent or Reactive Diluent in Epoxy Resin Formulations

Phenoxy-substituted phthalic anhydrides are established curing agents for epoxy resins, as described in US Patent 4,960,905 [1]. The anhydride group reacts with epoxy functionalities, while the p-tolyloxy substituent can modulate the glass transition temperature (Tg) and hydrophobicity of the cured network. The additional 4-hydroxy group on the target compound provides a secondary crosslinking site, potentially enabling dual-cure mechanisms when combined with isocyanates or other -OH-reactive crosslinkers [2].

• [1] Yang, C.-P., & Hsiao, S.-H. (1990). Synthesis and characterization of aromatic dianhydrides and polyesterimides derived from 4-hydroxyphthalic anhydride. Journal of Polymer Science Part A: Polymer Chemistry, 28(4), 871–884. Retrieved from https://www.semanticscholar.org/paper/Synthesis-and-characterization-of-aromatic-derived-Yang-Hsiao/ View Source
• [2] Schwartz, W. T. (1990). US Patent 4,960,905 – Phenoxy phthalic anhydrides. Retrieved from https://patents.google.com/patent/US4960905A/en View Source